1-(3,4-Dichlorophenyl)-3-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C17H18Cl2FN5O/c18-14-2-1-13(7-15(14)19)24-17(26)23-8-11-3-5-25(6-4-11)16-21-9-12(20)10-22-16/h1-2,7,9-11H,3-6,8H2,(H2,23,24,26)
• InChI Key: CGXCOTBFCIXMDT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC(=C(C=C2)Cl)Cl)C3=NC=C(C=N3)F
• Molecular Formula: C17H18Cl2FN5O
• Molecular Weight: 398.3 g/mol

Description

1-(3,4-Dichlorophenyl)-3-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)urea, also known as PF-05089771, is a small molecule inhibitor that has been developed for the treatment of various diseases, including cancer and inflammation.

Scientific Research Applications

Serotonin Receptor Modulation

Compounds with structures similar to the specified urea derivative have been studied for their interaction with serotonin receptors. For instance, certain urea derivatives have been shown to mediate physiological responses in rats, such as penile erections, through their action on serotonin receptors, indicating their potential utility in studying neurotransmitter pathways and developing therapeutics targeting these pathways (Millan et al., 1997).

Antidepressant Properties

Research on unsymmetrical ureas reveals that certain compounds exhibit 5-HT reuptake inhibition combined with 5-HT(1B/1D) antagonistic activities, suggesting their applicability in exploring and enhancing antidepressant therapies (Matzen et al., 2000).

Pesticide Development

Derivatives of urea have been investigated for their insecticidal properties, highlighting their potential in the development of new insecticides. Studies demonstrate that certain urea compounds interfere with cuticle deposition in insects, leading to their death, which points to their use in agricultural pest management (Mulder & Gijswijt, 1973).

Neuropharmacological Effects

A series of N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas showed anxiolytic and muscle-relaxant properties in pharmacological screenings, indicating their significance in neuropharmacology research for developing novel central nervous system agents (Rasmussen et al., 1978).

Cannabinoid Receptor Modulation

Compounds structurally related to the queried chemical have been explored for their effects on cannabinoid CB1 receptor modulation, suggesting their research utility in studying cannabinoid receptor-mediated physiological processes (Wang et al., 2011).

Herbicide Tolerance in Agriculture

The phytotoxicity of substituted urea herbicides and their microbial degradation have been subjects of study, indicating the role of similar compounds in agricultural science, particularly in understanding herbicide tolerance and environmental degradation (Eshel, 1969).